![molecular formula C7H16Cl2N2 B6224705 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride CAS No. 2768332-27-8](/img/no-structure.png)
1-azabicyclo[3.2.1]octan-6-amine dihydrochloride
Overview
Description
1-Azabicyclo[3.2.1]octan-6-amine dihydrochloride (1-ABA-6-ADC) is a cyclic amine derivative that has been extensively studied in recent years due to its potential applications in various scientific research areas. 1-ABA-6-ADC has been found to possess a wide range of properties, including strong lipophilicity, moderate solubility in water, and low volatility. These properties make it an ideal candidate for use in a variety of scientific research applications.
Scientific Research Applications
1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has been found to have a variety of applications in scientific research. It has been used as an anti-inflammatory agent, a solubilizing agent for drug delivery, a substrate for enzyme-linked immunosorbent assays (ELISAs), and a ligand for the detection of protein-ligand interactions. Additionally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has been used in the synthesis of a variety of organic compounds, such as carboxylic acids and amines.
Mechanism of Action
1-azabicyclo[3.2.1]octan-6-amine dihydrochloride is thought to act as an anti-inflammatory agent by inhibiting the release of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has been found to inhibit the activation of NF-κB, a transcription factor involved in the expression of pro-inflammatory genes.
Biochemical and Physiological Effects
1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-oxidant, and anti-apoptotic activities. Additionally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has been found to possess anti-microbial, anti-viral, and anti-tumor activities.
Advantages and Limitations for Lab Experiments
1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its ease of synthesis, which makes it a cost-effective option for researchers. Additionally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride is relatively stable and can be stored for long periods of time without significant degradation. However, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride is relatively insoluble in water, which can limit its use in certain applications. Additionally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has been found to be toxic to certain cell lines, which can limit its use in certain experiments.
Future Directions
1-azabicyclo[3.2.1]octan-6-amine dihydrochloride has a variety of potential future applications. One possible application is the use of 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride as a therapeutic agent for the treatment of various diseases and conditions, such as cancer, inflammation, and autoimmune disorders. Additionally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride could be used as a tool for drug delivery, as it has been found to be able to solubilize a variety of drugs. Additionally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride could be used in the synthesis of a variety of organic compounds, such as carboxylic acids and amines. Finally, 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride could be used in the development of new analytical techniques, such as ELISAs, for the detection of protein-ligand interactions.
Synthesis Methods
The synthesis of 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride is relatively simple and can be accomplished in three steps. The first step involves the reaction of 1-azabicyclo[3.2.1]octane with 6-chlorohexan-2-one in the presence of a base such as sodium hydroxide. This reaction yields a mixture of 1-azabicyclo[3.2.1]octan-6-one and 1-azabicyclo[3.2.1]octan-6-amine. The second step involves the reaction of the 1-azabicyclo[3.2.1]octan-6-one with hydrochloric acid to yield 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride. The third and final step involves the purification of the 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azabicyclo[3.2.1]octan-6-amine dihydrochloride involves the cyclization of a precursor compound followed by amination and salt formation.", "Starting Materials": [ "Cyclohexanone", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Cyclohexanone is first converted to cyclohexanone oxime using hydroxylamine and sodium acetate in ethanol.", "The oxime is then reduced to the corresponding amine using sodium borohydride in ethanol.", "The resulting amine is then cyclized using hydrochloric acid to form 1-azabicyclo[3.2.1]octan-6-amine.", "The amine is then reacted with hydrochloric acid to form the dihydrochloride salt." ] } | |
CAS RN |
2768332-27-8 |
Product Name |
1-azabicyclo[3.2.1]octan-6-amine dihydrochloride |
Molecular Formula |
C7H16Cl2N2 |
Molecular Weight |
199.1 |
Purity |
95 |
Origin of Product |
United States |
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